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Compound of Interest

Compound Name: Triacontane, 11,20-didecyl-

Cat. No.: B15372641

This technical guide provides a detailed overview of the core molecular properties of 11,20-
didecyltriacontane, a saturated acyclic hydrocarbon. The information is tailored for researchers,
scientists, and professionals in drug development who require precise data for chemical
analysis and modeling.

Core Molecular Data

The fundamental molecular characteristics of 11,20-didecyltriacontane are its molecular
formula and molecular weight. These values are essential for stoichiometric calculations,
analytical chemistry techniques, and material characterization.

Molecular Formula and Weight

The molecular formula of 11,20-didecyltriacontane is C50H102.[1][2] Its molecular weight has
been determined to be approximately 703.3 g/mol .[1][2] A summary of these key identifiers is
presented in the table below.

Property Value Source

Molecular Formula C50H102 PubChem[1], NIST[2]
Molecular Weight 703.3 g/mol PubChem[1]

IUPAC Name 11,20-didecyltriacontane PubChem[1]

CAS Registry Number 55256-09-2 NIST[2]
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Chemical Structure and Composition

11,20-didecyltriacontane is a long-chain alkane with a thirty-carbon backbone (triacontane). It
Is substituted with two decyl (ten-carbon) groups at the 11th and 20th carbon positions. The
structural arrangement of its constituent elements is visualized in the diagram below.

Chemical Composition of 11,20-didecyltriacontane

11,20-didecyltriacontane

Molecular Formula
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Elemental composition of 11,20-didecyltriacontane.

Experimental Data

While detailed experimental protocols for complex biological assays involving 11,20-
didecyltriacontane are not readily available due to its nature as a simple hydrocarbon, its
physical and chemical properties are typically characterized using standard analytical
techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a common analytical method used to identify and quantify 11,20-didecyltriacontane.
The general workflow for such an analysis is outlined below.
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GC-MS Analysis Workflow
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A generalized workflow for GC-MS analysis.

Methodology:

« Sample Preparation: A known quantity of the 11,20-didecyltriacontane sample is dissolved in
a volatile organic solvent, such as hexane or dichloromethane.
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« Injection: A small volume of the prepared sample is injected into the gas chromatograph. The
high temperature of the injection port volatilizes the sample.

e Separation: The vaporized sample is carried by an inert gas (e.g., helium or nitrogen)
through a long, thin capillary column. The separation of components is based on their boiling
points and interactions with the stationary phase of the column.

« lonization: As the separated components elute from the column, they enter the mass
spectrometer's ion source. In the ion source, they are bombarded with electrons, causing
them to ionize and fragment.

o Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-
charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

o Detection: A detector records the abundance of each ion at each m/z value, generating a
mass spectrum that can be used to identify the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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